Cas no 54781-72-5 (7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI))

7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI) structure
54781-72-5 structure
Product Name:7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI)
CAS No:54781-72-5
MF:C22H36O7
MW:412.51704788208
CID:384996
PubChem ID:3042886
Update Time:2025-04-19

7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI)
    • 7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7
    • Rhodomollein XIII
    • DTXSID70970105
    • 6-O-Acetylgrayanotoxin III
    • Grayanotoxane-3,5,6,10,14,16-hexol, 6-acetate, (3-beta,6-beta,14R)-
    • 54781-72-5
    • 3,5,10,14,16-Pentahydroxygrayanotoxan-6-yl acetate
    • (-)-Rhodomollein XIII
    • Inchi: 1S/C22H36O7/c1-11(23)29-16-9-21-10-19(4,26)12(17(21)25)6-7-13(21)20(5,27)14-8-15(24)18(2,3)22(14,16)28/h12-17,24-28H,6-10H2,1-5H3/t12?,13-,14-,15-,16+,17-,19+,20+,21?,22-/m0/s1
    • InChI Key: FAQBWQCBGONEEW-NRRITJRQSA-N
    • SMILES: O[C@@]1(C)[C@@H]2C[C@@H](C(C)(C)[C@]2([C@@H](CC23C[C@](C)(C(CC[C@H]21)[C@@H]3O)O)OC(C)=O)O)O

Computed Properties

  • Exact Mass: 412.24610348g/mol
  • Monoisotopic Mass: 412.24610348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 127Ų

7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI) Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd